Cas no 288144-42-3 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-)

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)- structure
288144-42-3 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-
CAS No:288144-42-3
MF:C15H27N5O3S2
MW:389.536580324173
CID:248824
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-
    • N-Biotinyl-N’-cysteinyl Ethylenediamine Trifluoroacetic Acid Salt
    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl...
    • N-BIOTINYL-N’-CYSTEINYL ETHYLENEDIAMINEDISCONTINUED SEE: B395826
    • N-Biotinyl-N'-cysteinyl EthylenediaMine Trifluoroacetic Acid Salt
    • Inchi: 1S/C15H27N5O3S2/c16-9(7-24)14(22)18-6-5-17-12(21)4-2-1-3-11-13-10(8-25-11)19-15(23)20-13/h9-11,13,24H,1-8,16H2,(H,17,21)(H,18,22)(H2,19,20,23)/t9-,10-,11-,13-/m0/s1
    • InChI Key: FBRCSVAGDWAZCU-ZPFDUUQYSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCNC([C@H](CS)N)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 389.15600
  • Monoisotopic Mass: 503.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 577
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: 12
  • Surface Charge: 0
  • Topological Polar Surface Area: 189A^2

Experimental Properties

  • Melting Point: 133-135°C
  • PSA: 189.45000
  • LogP: 1.34140

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-207989-10mg
N-Biotinyl-N'-cysteinyl Ethylenediamine Trifluoroacetic Acid Salt,
288144-42-3
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¥1978.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-207989-10 mg
N-Biotinyl-N'-cysteinyl Ethylenediamine Trifluoroacetic Acid Salt,
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1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)- Production Method

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